![molecular formula C23H20ClF2N3O2 B2753805 2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one CAS No. 2309598-17-0](/img/structure/B2753805.png)
2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C23H20ClF2N3O2 and its molecular weight is 443.88. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Lung Cancer Activity
Researchers have investigated the anticancer properties of fluoro-substituted benzo[b]pyran derivatives, including those related to the specified compound. These derivatives have shown significant activity against human cancer cell lines, including lung cancer, at low concentrations compared to reference drugs like 5-fluorodeoxyuridine. Such compounds, due to their structural modifications and functional group variations, present a promising avenue for the development of new anticancer agents (Hammam et al., 2005).
Aurora Kinase Inhibitor for Cancer Treatment
Another area of application is in the development of Aurora kinase inhibitors. Specific derivatives have been synthesized to inhibit Aurora A kinase, showing potential utility in treating cancer. This demonstrates the versatility of such compounds in targeting key enzymes involved in cancer cell proliferation and survival, thereby offering a strategy for therapeutic intervention (ロバート ヘンリー,ジェームズ, 2006).
Antimicrobial Activity
Compounds incorporating the fluoro and chloro substituted benzoyl piperidine structure have also been studied for their antimicrobial properties. For instance, fluorinated benzothiazolo imidazole compounds have exhibited promising antimycobacterial activity. These findings suggest that modifications of the parent compound could yield derivatives with potent antimicrobial effects, useful in the fight against bacterial infections (Sathe et al., 2011).
properties
IUPAC Name |
2-[[1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl]methyl]-6-(4-fluorophenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20ClF2N3O2/c24-18-2-1-3-19(26)22(18)23(31)28-12-10-15(11-13-28)14-29-21(30)9-8-20(27-29)16-4-6-17(25)7-5-16/h1-9,15H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNGOAZWFJTNQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C(=O)C4=C(C=CC=C4Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20ClF2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl)methyl)-6-(4-fluorophenyl)pyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.